molecular formula C9H12ClNO B8548915 2-(Dimethylaminomethyl)-3-chlorophenol

2-(Dimethylaminomethyl)-3-chlorophenol

Cat. No.: B8548915
M. Wt: 185.65 g/mol
InChI Key: XMLDORHBFMCSFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Dimethylaminomethyl)-3-chlorophenol is a substituted phenolic compound featuring a chlorine atom at the 3-position and a dimethylaminomethyl group (-CH₂N(CH₃)₂) at the 2-position of the benzene ring. The chlorine substituent likely influences electronic properties, affecting both chemical stability and biological activity .

Properties

Molecular Formula

C9H12ClNO

Molecular Weight

185.65 g/mol

IUPAC Name

3-chloro-2-[(dimethylamino)methyl]phenol

InChI

InChI=1S/C9H12ClNO/c1-11(2)6-7-8(10)4-3-5-9(7)12/h3-5,12H,6H2,1-2H3

InChI Key

XMLDORHBFMCSFI-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC1=C(C=CC=C1Cl)O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below compares 2-(Dimethylaminomethyl)-3-chlorophenol with structurally related chlorophenols and aminomethyl-substituted phenols:

Compound Name Molecular Formula Substituents Key Properties/Applications Reference
2-(Dimethylaminomethyl)-3-chlorophenol C₉H₁₂ClNO -Cl (3-position), -CH₂N(CH₃)₂ (2-position) Potential pharmaceutical intermediate; enhanced solubility due to amine group
3-Chlorophenol C₆H₅ClO -Cl (3-position) Industrial synthesis precursor; toxic (LD₅₀: 570 mg/kg in rats)
2-{[(3-Chloro-2-methylphenyl)amino]methyl}-6-methoxyphenol C₁₅H₁₆ClNO₂ -Cl (3-position), -OCH₃ (6-position), -CH₂NH(C₆H₃ClCH₃) (2-position) Antibacterial agent; molecular weight 277.75 g/mol
Tramadol-related impurities C₁₅H₂₂ClNO₂ Cyclohexanol backbone with dimethylaminomethyl and methoxyphenyl groups Byproducts in opioid synthesis; regulated for purity ≤0.1%

Key Observations :

Toxicity and Environmental Impact
  • Chlorophenol Toxicity: Simple chlorophenols (e.g., 3-chlorophenol) exhibit moderate to high toxicity, with LD₅₀ values ranging from 570 mg/kg (oral, rats) to 1,250 mg/kg (dermal, rabbits).
  • Impact of Aminomethyl Substitution: The dimethylaminomethyl group in 2-(Dimethylaminomethyl)-3-chlorophenol may reduce acute toxicity compared to unchlorinated phenols by altering metabolic pathways.

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